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Compound of Interest

Compound Name: Fmoc-Lys(Ac)-OH

Cat. No.: B557351

Essential Safety and Handling Guide for Fmoc-
Lys(Ac)-OH

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Fmoc-Lys(Ac)-OH, ensuring laboratory safety and
operational integrity.

This document provides immediate and essential safety protocols, logistical procedures, and
disposal plans for Fmoc-Lys(Ac)-OH. By adhering to these guidelines, you can minimize risks
and maintain a safe laboratory environment.

Hazard Identification and Safety Precautions

Fmoc-Lys(Ac)-OH is a combustible solid that can cause skin and serious eye irritation, as well
as respiratory irritation.[1] It is crucial to handle this compound with care, utilizing appropriate
personal protective equipment and adhering to standard laboratory safety procedures.

Globally Harmonized System (GHS) Classification
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Hazard Class Hazard Statement Signal Word Pictogram
Skin )
S H315: Causes skin ]
corrosion/irritation o Warning GHSO07
irritation
(Category 2)
Serious eye )
o H319: Causes serious ]
damage/eye irritation o Warning GHSO07
eye irritation
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Specific target organ
toxicity, single
] H335: May cause ]
exposure; Respiratory ) o Warning GHSO07
o respiratory irritation
tract irritation
(Category 3)
Precautionary Statements
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Code Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P319 Get medical help if you feel unwell.
P332+P317 If skin irritation occurs: Get medical help.
P337+P317 If eye irritation persists: Get medical help.
Take off contaminated clothing and wash it
P362+P364
before reuse.
Store in a well-ventilated place. Keep container
P403+P233 ,
tightly closed.
P405 Store locked up.
Dispose of contents/container to an approved
P501

waste disposal plant.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Fmoc-Lys(Ac)-OH includes a lab coat, safety glasses
with side shields, and closed-toe shoes. However, due to its irritant nature, additional
precautions are necessary.
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PPE Category Specification Rationale

Protects against dust particles
) Chemical safety goggles or a and potential splashes,
Eye Protection ) ] ]
face shield. addressing the serious eye

irritation hazard.

Prevents skin contact and

irritation. For extended

Hand Protection Nitrile gloves. ) )
handling, consider double-
gloving.
] Protects clothing and skin from
Body Protection Laboratory coat.

contamination.

Use in a well-ventilated area. A o )
_ Minimizes the risk of
) ] NIOSH-approved respirator ) o
Respiratory Protection ) ) respiratory tract irritation from
may be necessary if dust is ) )
inhaling the powder.
generated.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure a calibrated weighing scale is available in a designated area.

Work in a chemical fume hood or a well-ventilated area to minimize inhalation of the powder.
Keep the container of Fmoc-Lys(Ac)-OH tightly closed when not in use.

. Weighing and Dispensing:

Don the appropriate PPE as outlined in the table above.

Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of the solid powder to a tared weighing
vessel.
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e If dissolving, add the solid to the solvent in a fume hood. Common solvents for Fmoc-amino
acids include DMF and DMSO.

3. Post-Handling:
e Securely close the main container of Fmoc-Lys(Ac)-OH.

o Clean any residual powder from the spatula and weighing area using a damp cloth, and
dispose of the cloth as contaminated waste.

o Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

All waste containing Fmoc-Lys(Ac)-OH must be treated as hazardous chemical waste and
disposed of according to institutional and local environmental regulations.

Solid Waste Disposal:

e Unused Product and Contaminated Materials: Collect unused Fmoc-Lys(Ac)-OH and any
materials that have come into contact with it (e.g., weighing paper, contaminated gloves,
pipette tips) in a designated and clearly labeled hazardous waste container.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"Fmoc-Lys(Ac)-OH," and the associated hazards (Irritant).

Liquid Waste Disposal:

¢ Solutions: Solutions containing Fmoc-Lys(Ac)-OH should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

o Labeling: The label should include "Hazardous Waste" and list all chemical components of

the solution.
Storage of Waste:

o Store all waste containers in a designated, well-ventilated, and secure satellite accumulation
area, away from incompatible materials.
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Experimental Workflow: Handling Fmoc-Lys(Ac)-OH

Workflow for Handling Fmoc-Lys(Ac)-OH
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Caption: This diagram outlines the procedural flow for safely handling Fmoc-Lys(Ac)-OH, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fmoc-Lys(Ac)-OH Novabiochem 159766-56-0 [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-
Lys(Ac)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557351#personal-protective-equipment-for-handling-
fmoc-lys-ac-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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